Cas no 2189044-90-2 (N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide)

• Product Name: N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide
• CAS No: 2189044-90-2
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 6108215
• PubChem ID: 132326873
• Update Time: 2025-10-31

N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7521944
• AKOS033934744
• N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide
• N-{1-[(thiophen-2-yl)methyl]piperidin-4-yl}prop-2-enamide
• 2189044-90-2

• Inchi： 1S/C13H18N2OS/c1-2-13(16)14-11-5-7-15(8-6-11)10-12-4-3-9-17-12/h2-4,9,11H,1,5-8,10H2,(H,14,16)
• InChI Key： GYJOAIBSZWAVFF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(CC1)NC(C=C)=O

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.6Ų

Additional information on N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide

Introduction to N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide (CAS No. 2189044-90-2)

N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2189044-90-2, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a piperidine ring linked to a thiophene moiety, which is further connected to a prop-2-enamide group. Such a configuration suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry investigations.

The piperidine moiety is a common pharmacophore in many therapeutic agents, known for its ability to enhance binding affinity and selectivity. Its presence in N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide likely contributes to the compound's stability and bioavailability. Additionally, the thiophene component is well-documented for its role in various biological processes and has been utilized in the development of drugs targeting neurological and cardiovascular disorders. The combination of these two heterocyclic systems in a single molecule opens up possibilities for multifunctional drug design.

The prop-2-enamide group introduces a polar region to the molecule, which can facilitate interactions with polar biological targets. This feature is particularly important in drug design, as it can influence both the pharmacokinetic and pharmacodynamic properties of the compound. Recent studies have shown that amides derived from propenoic acid are effective in modulating enzyme activity and receptor binding, suggesting that N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide may exhibit similar effects.

In the context of contemporary pharmaceutical research, the synthesis and characterization of N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide have been influenced by advancements in synthetic methodologies and computational chemistry. The development of efficient synthetic routes allows for the rapid production of complex molecules like this one, enabling faster screening for biological activity. Furthermore, computational tools have become indispensable in predicting the properties of new compounds before they are synthesized, thereby reducing the time and cost associated with drug discovery.

Recent studies have highlighted the potential of thiophene-piperidine hybrids as scaffolds for novel therapeutics. These compounds have shown promise in preclinical models for treating various conditions, including inflammation, pain, and neurodegenerative diseases. The structural features of N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide align well with these findings, suggesting that it may possess similar therapeutic potential. Further investigation into its biological activity is warranted to explore its full pharmacological profile.

The chemical synthesis of N-[1-(Thiophen-2-ylmethyl)piperidin-4-yl]prop-2-enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the thiophene ring typically involves cross-coupling reactions, such as Suzuki or Stille couplings, which are well-established in organic synthesis. The subsequent functionalization of the piperidine ring with a propenoic acid derivative requires precise control over reaction conditions to avoid unwanted side products.

The spectroscopic characterization of this compound has been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of N-[1-(Thiophen-2-ylmethyl)piperidin-4-y]prop--enamide, ensuring that it meets the stringent requirements for further biological testing. High-resolution NMR spectra confirm the connectivity of atoms within the molecule, while MS data verify its molecular weight.

In conclusion, N-[1-(Thiophen--2--ylmethyl)piperidin--4--y]prop--2--enamide (CAS No. 2189044--90--2) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of heterocyclic moieties suggests interactions with various biological targets, making it a valuable candidate for further investigation. Advances in synthetic chemistry and computational methods have enabled more efficient exploration of its properties, paving the way for new therapeutic discoveries.